Cas no 128008-30-0 (Indium(III) trifluoromethanesulfonate)

• Product Name: Indium(III) trifluoromethanesulfonate
• CAS No: 128008-30-0
• MF: C₃F₉InO₉S₃
• MW: 562.025330543518
• MDL: MFCD00144478
• CID: 91635
• PubChem ID: 16687927
• Update Time: 2025-06-09

Indium(III) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Indium(III) trifluoromethanesulfonate
• Indium(III) trifluoromethanesulphonate
• IndiumtrifluoromethanesulfonateIndiumtriflatepowder
• Indium(III) triflate
• Indium triflate
• Indium Trifluoromethanesulfonate
• indium(3+),trifluoromethanesulfonate
• In(OTf)3
• In(TFA)3
• Trifluoromethanesulfonic acid indium(III) salt
• Tris(trifluoromethanesulfonato)indium
• INDIUM TRIFLUOROMETHANESULPHONATE
• IndiuM(Ⅲ) trifluoroMethanesulfonate
• Indiumtrifluoromethanesulphonate98%
• INDIUM(III)TRIFLUOROMETHANESULPHONATE
• indium(3+); trifluoromethanesulfonate
• indium(3+) tritriflate
• C3F9InO9S3
• KSC491Q8T
• UCYRAEIHXSVXPV-UHFFFAOYSA-K
• indium(iii)trifluoromethanesulfonate
• Indium(lll) trifluoromethanesulfonate
• Indium(III) trifluoromethanesul
• bis(trifluoromethylsulfonyloxy)indiganyl trifluoromethanesulfonate
• DTXSID70370444
• indium (III) trifluoromethanesulfonate
• MFCD00144478
• AMY9080
• indium(3+);trifluoromethanesulfonate
• indium(3+); trifluoromethanesulfonate;Indium(III) trifluoromethanesulfonate
• FT-0627208
• O11830
• AKOS015898651
• CS-W000837
• SY010475
• indium (III) trifluoromethane sulfonate
• indium(3+) ion tritrifluoromethanesulfonate
• Indium(III) trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, indium(3+) salt (3:1)
• A805775
• GS-5890
• 128008-30-0
• trifluoromethanesulfonic acid indium salt
• DTXCID50321479

• MDL： MFCD00144478
• Inchi： 1S/3CHF3O3S.In/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： UCYRAEIHXSVXPV-UHFFFAOYSA-K
• SMILES： [In+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 561.76000
• Monoisotopic Mass: 561.76
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Odorless white powder
• Melting Point: >360°C
• Boiling Point: 162°C at 760 mmHg
• Water Partition Coefficient: Slightly soluble in hydrocarbons and diethyl ether. Insoluble in water
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Indium(III) trifluoromethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN3261
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Indium(III) trifluoromethanesulfonate

Introduction to Indium(III) trifluoromethanesulfonate (CAS No. 128008-30-0)

Indium(III) trifluoromethanesulfonate, with the chemical formula In(OTf)₃, is a significant compound in the field of organometallic chemistry and materials science. This compound, identified by its CAS number CAS NO. 128008-30-0, has garnered considerable attention due to its unique properties and applications in various advanced technologies. The trifluoromethanesulfonate (OTf) anion plays a crucial role in stabilizing the Indium(III) cation, making it a versatile reagent in synthetic chemistry and catalysis.

The synthesis of Indium(III) trifluoromethanesulfonate involves precise methodologies to ensure high purity and yield. Typically, it is prepared by the reaction of Indium metal or Indium salts with trifluoromethanesulfonic acid or its derivatives under controlled conditions. The compound's stability and reactivity make it an excellent candidate for use in organic synthesis, particularly in cross-coupling reactions where it serves as a powerful catalyst.

In recent years, Indium(III) trifluoromethanesulfonate has been explored for its potential applications in the development of novel electronic materials. Its ability to form stable complexes with organic ligands has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have promising applications in gas storage, separation technologies, and even as precursors for semiconducting materials.

One of the most intriguing aspects of Indium(III) trifluoromethanesulfonate is its role in pharmaceutical research. The compound's unique coordination chemistry has been leveraged to develop new drug candidates and therapeutic agents. Researchers have found that it can form stable complexes with biologically active molecules, enhancing their solubility and bioavailability. This has opened up new avenues for drug design and development, particularly in the treatment of various diseases.

The compound's applications extend to the field of nanotechnology as well. Indium(III) trifluoromethanesulfonate has been used to synthesize nanoparticles with tailored properties for use in sensors, catalysts, and even as components in next-generation electronic devices. The ability to control the size and shape of these nanoparticles through careful selection of reaction conditions makes Indium(III) trifluoromethanesulfonate an invaluable tool in nanoscience.

Recent studies have also highlighted the compound's potential in renewable energy technologies. Its catalytic properties have been exploited in the development of more efficient solar cells and batteries. By facilitating key reactions involved in energy conversion, Indium(III) trifluoromethanesulfonate contributes to advancements that could help address global energy challenges.

The industrial significance of Indium(III) trifluoromethanesulfonate cannot be overstated. Its versatility across multiple scientific disciplines underscores its importance as a research chemical. As industries continue to seek innovative solutions, compounds like Indium(III) trifluoromethanesulfonate will play a pivotal role in driving technological progress.

In conclusion, Indium(III) trifluoromethanesulfonate (CAS NO. 128008-30-0) is a multifaceted compound with a wide range of applications spanning from catalysis to nanotechnology and pharmaceuticals. Its unique chemical properties make it an indispensable tool for researchers and industry professionals alike, contributing significantly to advancements in science and technology.